Cas no 1361687-18-4 (2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1361687-18-4
• MF: C₁₈H₆Cl₆F₃N
• MW: 505.960149288177
• CID: 4966686
• Update Time: 2025-05-24

2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C18H6Cl6F3N/c19-7-3-9(15(23)12(21)5-7)14-2-1-11(18(25,26)27)17(28-14)10-4-8(20)6-13(22)16(10)24/h1-6H
• InChI Key： ZDNFYWBMVCHNEK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(F)(F)F)=CC=C(C2C=C(C=C(C=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Exact Mass: 504.855400 g/mol
• Monoisotopic Mass: 502.858350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 12.9
• Molecular Weight: 505.9

Additional information on 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Research Briefing on 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361687-18-4)

In recent years, the compound 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361687-18-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including agrochemicals, material science, and medicinal chemistry. The presence of multiple chlorine atoms and a trifluoromethyl group in its structure contributes to its distinct physicochemical properties, making it a subject of extensive investigation.

Recent studies have focused on the synthesis and optimization of 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine to enhance its efficacy and selectivity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to improve yield and purity. These innovations are critical for scaling up production and ensuring the compound's suitability for industrial and pharmaceutical applications.

In the context of agrochemicals, 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine has demonstrated potent herbicidal and fungicidal activities. Its mechanism of action involves the inhibition of key enzymatic pathways in target organisms, leading to high specificity and reduced environmental impact. Field trials have shown that formulations containing this compound exhibit superior performance compared to conventional pesticides, highlighting its potential as a next-generation agrochemical agent.

From a medicinal chemistry perspective, preliminary studies suggest that 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine may serve as a scaffold for developing novel therapeutic agents. Its ability to interact with biological targets, such as enzymes and receptors, has been explored in the context of infectious diseases and cancer. For instance, in vitro assays have revealed its inhibitory effects on bacterial growth and tumor cell proliferation, warranting further investigation into its pharmacokinetics and toxicity profiles.

Despite its promising attributes, challenges remain in the development and commercialization of 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine. Issues such as regulatory compliance, environmental persistence, and potential resistance development in target organisms must be addressed. Ongoing research aims to mitigate these concerns through structural modifications and the development of eco-friendly formulations.

In conclusion, 2,6-Bis(2,3,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1361687-18-4) represents a versatile and high-value compound with broad applications in chemical biology and pharmaceuticals. Continued research and collaboration across academia and industry will be essential to unlock its full potential and translate laboratory findings into real-world solutions.